Cas no 2138119-32-9 (4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde
• CAS No: 2138119-32-9
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 6258264
• PubChem ID: 165860860
• Update Time: 2025-11-05

4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde
• 2138119-32-9
• EN300-1141859

• Inchi： 1S/C12H11NOS/c1-8-2-3-10(13)5-12(8)9-4-11(6-14)15-7-9/h2-7H,13H2,1H3
• InChI Key： XUPWIXYTBXOMJO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde

Introduction to 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde (CAS No. 2138119-32-9)

4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde, also known by its CAS number 2138119-32-9, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include an amino group, a methylphenyl substituent, and a thiophene ring with a carbaldehyde functional group. These structural elements contribute to its potential applications in various areas of research and development.

The amino group in 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde is a key functional group that can participate in a wide range of chemical reactions, including nucleophilic substitution and condensation reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules. The methylphenyl substituent adds additional complexity and can influence the compound's physical and chemical properties, such as solubility and reactivity. The thiophene ring, a five-membered heterocyclic compound, is known for its aromatic stability and electronic properties, which can be exploited in various synthetic strategies.

The carbaldehyde group at the 2-position of the thiophene ring is particularly noteworthy. Aldehydes are versatile functional groups that can undergo a variety of transformations, such as reduction to alcohols, oxidation to carboxylic acids, and condensation reactions with nucleophiles. In the context of medicinal chemistry, the carbaldehyde group can be modified to introduce additional functional groups or to enhance the compound's biological activity.

Recent research has highlighted the potential of 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde in various biological applications. For instance, studies have shown that this compound exhibits promising antitumor activity against several cancer cell lines. The amino group and methylphenyl substituent may play crucial roles in modulating the compound's interactions with cellular targets, such as enzymes or receptors involved in cancer progression. Additionally, the thiophene ring and carbaldehyde group may contribute to the compound's ability to penetrate cell membranes and reach its intended targets.

In another study, 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde was evaluated for its anti-inflammatory properties. The results indicated that this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde may have therapeutic potential in treating inflammatory diseases, such as arthritis or inflammatory bowel disease.

Furthermore, the unique structural features of 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde make it an attractive candidate for drug discovery efforts. Researchers are exploring ways to modify this compound to enhance its pharmacological properties, such as improving its bioavailability or reducing its toxicity. For example, derivatization of the amino group or substitution at other positions on the thiophene ring could lead to compounds with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, 4-(5-amino-2-methylphenyl)thiophene-2-carbaldehyde (CAS No. 2138119-32-9) is a versatile and promising compound with potential applications in both organic synthesis and medicinal chemistry. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules and a potential lead compound for developing new therapeutic agents. Ongoing research continues to uncover new insights into the properties and applications of this fascinating compound.